6-(1H-pyrazol-1-yl)pyrazine-2-carboxylic acid
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Overview
Description
“6-(1H-pyrazol-1-yl)pyrazine-2-carboxylic acid”, also known as PPY, is a nitrogen heterocyclic compound. It has a molecular formula of C8H6N4O2 and a molecular weight of 190.16 g/mol . This compound is commonly used in various chemical and biological applications.
Molecular Structure Analysis
The molecular structure of “6-(1H-pyrazol-1-yl)pyrazine-2-carboxylic acid” consists of a pyrazine ring attached to a pyrazol ring and a carboxylic acid group . The presence of these functional groups contributes to its unique chemical and physical properties.
Physical And Chemical Properties Analysis
“6-(1H-pyrazol-1-yl)pyrazine-2-carboxylic acid” is a powder at room temperature . The InChI code for this compound is 1S/C8H6N4O2/c13-8(14)6-4-9-5-7(11-6)12-3-1-2-10-12/h1-5H, (H,13,14) .
Scientific Research Applications
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds, such as 6-(1H-pyrazol-1-yl)pyrazine-2-carboxylic acid, are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . In a study, hydrazine-coupled pyrazoles were synthesized and their structures were verified. The in vitro antileishmanial and in vivo antimalarial activities of the synthesized pyrazole derivatives were evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice, respectively .
Molecular Docking Studies
A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of compound 13, which has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy . This suggests that 6-(1H-pyrazol-1-yl)pyrazine-2-carboxylic acid could be used in molecular docking studies to understand the interaction of drugs with their target proteins .
Synthesis of Pyrazole Derivatives
6-(1H-pyrazol-1-yl)pyrazine-2-carboxylic acid can be used in the synthesis of pyrazole derivatives. In a study, some hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques .
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-pyrazol-1-ylpyrazine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4O2/c13-8(14)6-4-9-5-7(11-6)12-3-1-2-10-12/h1-5H,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCOVOCYBHMGVDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=NC(=CN=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(1H-pyrazol-1-yl)pyrazine-2-carboxylic acid | |
CAS RN |
1511720-95-8 |
Source
|
Record name | 6-(1H-pyrazol-1-yl)pyrazine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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